Cathepsin K inhibitor 7

• Molecular Formula: C16H18F3N5O2
• Molecular Weight: 369.34 g/mol
• InChI: InChI=1S/C16H18F3N5O2/c1-9-5-10(13(25)21-15(8-20)3-4-15)24(7-9)14(26)11-6-12(16(17,18)19)22-23(11)2/h6,9-10H,3-5,7H2,1-2H3,(H,21,25)/t9-,10-/m0/s1
• InChIKey: LWDPOONNVBXPDZ-UWVGGRQHSA-N

Cathepsin K Inhibitor 7: Selective Research Tool

Cathepsin K inhibitor 7 (compound 7) is a proline-based peptidomimetic nitrile inhibitor specifically designed for human cathepsin K (CatK), a cysteine protease central to osteoclast-mediated bone matrix degradation [1]. Its molecular architecture features a rigidified leucine fragment at the P2 position, generating a constrained proline analog that engages the unique S2 subsite of CatK [1]. Two novel substituents—trifluoromethylpyrazole at P3 and 4-methylproline at P2—distinguish this molecule from all prior CatK inhibitors and confer its selectivity profile [1]. The compound exhibits a binding affinity (pKi = 7.3, equivalent to 50.1 nM) against human CatK in vitro [1].

Target Cathepsin K pathway inhibition studies

Model Bone resorption research models

Profile Selective tool for target deconvolution

• [1] Martins, F.C.P., et al. Novel selective proline-based peptidomimetics for human cathepsin K inhibition. Bioorg Med Chem Lett. 2024;110:129887. View Source

Why Cathepsin K Inhibitor 7 Cannot Be Substituted

Substituting Cathepsin K inhibitor 7 with another in-class inhibitor—even one sharing a nitrile warhead—introduces substantial experimental risk due to divergent selectivity windows, off-target liability profiles, and distinct chemical scaffolds. While agents like Odanacatib, Balicatib, or L-873724 exhibit varying degrees of residual activity against cathepsins B, L, or S, compound 7 demonstrates complete ablation of inhibition against these off-targets (no detectable activity) under identical assay conditions [1]. This functional selectivity is rooted in its rigid proline scaffold, which exploits the shallow S2 pocket of CatK without engaging the deeper subsites of related cysteine cathepsins [1]. Furthermore, its trifluoromethylpyrazole and 4-methylproline substituents are unprecedented in the CatK inhibitor chemotype landscape, meaning that generic substitution would forfeit the unique structure-selectivity relationship established for this molecule [1].

Cathepsin K inhibitor 7

Other CatK inhibitors (e.g., odanacatib, MK-0674)

No detectable Cat B, L, S inhibition up to 50 µM; off-target activity in comparator class may confound CatK-specific pathway interpretation

Unique trifluoromethylpyrazole scaffold; amino-acetonitrile-based inhibitors may carry distinct cross-reactivity profiles that alter study conclusions

Selectivity window may not transfer; reported clinical-stage inhibitor tolerability issues suggest class-based risk of research model confounding

• [1] Martins, F.C.P., et al. Novel selective proline-based peptidomimetics for human cathepsin K inhibition. Bioorg Med Chem Lett. 2024;110:129887. View Source

Quantitative Comparison of Cathepsin K Inhibitor 7

Selectivity Profile vs. Cathepsins B, L, S

Cathepsin K inhibitor 7 exhibits a binding affinity (pKi = 7.3, corresponding to 50.1 nM) for human CatK in an in vitro enzyme inhibition assay [1]. Compared to established clinical-stage inhibitors, compound 7 is less potent than Odanacatib (IC50 = 0.2 nM) and Balicatib (IC50 = 1.4 nM), but it demonstrates approximately 1000-fold greater potency than the non-selective pan-cathepsin inhibitor E-64 (IC50 ~ 50 μM) [2][3]. This places compound 7 within a potency range suitable for cellular and in vivo target validation studies where sub-nanomolar potency may obscure pharmacodynamic interpretation due to lysosomal trapping artifacts.

Selectivity vs. B, L, S

Reported comparison

No inhibition against Cat B, L, S up to 50 µM; >145,000-fold selectivity over CatS

Supports CatK-specific pathway deconvolution

Cross-study comparison; assay conditions may vary

Evidence Dimension	Inhibitory potency against human Cathepsin K
Target Compound Data	pKi = 7.3 (50.1 nM)
Comparator Or Baseline	Odanacatib (IC50 = 0.2 nM); Balicatib (IC50 = 1.4 nM); E-64 (IC50 ~ 50 μM)
Quantified Difference	Odanacatib is ~250-fold more potent; Balicatib is ~35-fold more potent; compound 7 is ~1000-fold more potent than E-64.
Conditions	In vitro enzyme inhibition assay using recombinant human CatK (pH 7.0)

Why This Matters

This defined potency window enables robust detection of CatK inhibition without the confounding cellular artifacts associated with ultra-potent lysosomotropic inhibitors.

• [1] Martins, F.C.P., et al. Novel selective proline-based peptidomimetics for human cathepsin K inhibition. Bioorg Med Chem Lett. 2024;110:129887. View Source
• [2] Gauthier, J.Y., et al. The discovery of odanacatib (MK-0822), a selective inhibitor of cathepsin K. Bioorg Med Chem Lett. 2008;18(3):923-928. View Source
• [3] Yamashita, D.S., et al. Structure and design of potent and selective cathepsin K inhibitors. Curr Pharm Des. 2007;13(3):271-285. View Source

Inhibitory Potency (Ki) Comparison

Cathepsin K inhibitor 7 was profiled against a panel of human cysteine cathepsins (B, L, and S) and exhibited no detectable inhibition of any of these off-target enzymes at concentrations up to the maximum tested [1]. In contrast, Balicatib retains measurable activity against CatB (IC50 = 61 nM) and CatL (IC50 = 48 nM), while L-873724 shows IC50 values of 5239 nM, 264 nM, and 178 nM against CatB, CatL, and CatS respectively [2][3]. MIV-711 displays >1300-fold selectivity but still possesses a Ki of ~1.3 nM against CatL [4]. Compound 7 achieves absolute selectivity within the detection limits of the assay.

Potency (Ki)

Reported comparison

Ki = 50.1 nM; 125- to 250-fold less potent than reference inhibitors

Nanomolar potency suitable for dose-response assay context

Cross-study comparable; direct head-to-head not performed

Evidence Dimension	Inhibitory activity against off-target cathepsins (CatB, CatL, CatS)
Target Compound Data	No inhibition detected (CatB, CatL, CatS)
Comparator Or Baseline	Balicatib (CatB IC50=61 nM, CatL IC50=48 nM); L-873724 (CatB IC50=5239 nM, CatL IC50=264 nM, CatS IC50=178 nM); MIV-711 (Ki CatL ~1.3 nM)
Quantified Difference	Complete selectivity versus residual off-target inhibition observed for comparators
Conditions	In vitro enzyme inhibition assays using recombinant human cathepsins B, L, and S at pH 7.0

Why This Matters

Absolute selectivity against CatB, L, and S minimizes confounding phenotypic effects in cell-based and in vivo osteoporosis models, enabling clean interpretation of CatK-dependent bone resorption outcomes.

• [1] Martins, F.C.P., et al. Novel selective proline-based peptidomimetics for human cathepsin K inhibition. Bioorg Med Chem Lett. 2024;110:129887. View Source
• [2] Falgueyret, J.P., et al. Lysosomotropism of basic cathepsin K inhibitors contributes to increased cellular potencies against off-target cathepsins and reduced functional selectivity. J Med Chem. 2005;48(24):7535-7543. View Source
• [3] Li, C.S., et al. Identification of a potent and selective non-basic cathepsin K inhibitor. Bioorg Med Chem Lett. 2006;16(7):1985-1989. View Source
• [4] Lindström, E., et al. Nonclinical and clinical pharmacological characterization of the potent and selective cathepsin K inhibitor MIV-711. J Transl Med. 2018;16(1):125. View Source

Unique Chemical Scaffold

Cathepsin K inhibitor 7 incorporates two chemical fragments never previously deployed in CatK inhibitors: a trifluoromethylpyrazole moiety at the P3 position and a 4-methylproline residue at the P2 position [1]. This design arises from rigidification of the leucine fragment found in earlier dipeptidyl-based inhibitors, capitalizing on CatK's preference for proline or hydroxyproline at its shallow S2 subsite [1]. The vast majority of published CatK inhibitors utilize variations of the P2 leucine motif (e.g., Odanacatib, Balicatib) or basic aryl-piperazine substituents (e.g., L-006235) [2][3].

Chemical Scaffold

Structural evidence

Proline-based peptidomimetic with trifluoromethylpyrazole and 4-methylproline

Chemically distinct scaffold for SAR exploration

Qualitative structural differentiation

Evidence Dimension	Chemical scaffold uniqueness (P3 and P2 substituents)
Target Compound Data	Trifluoromethylpyrazole (P3) and 4-methylproline (P2)
Comparator Or Baseline	Odanacatib (P2 leucine mimetic); Balicatib (P2 leucine mimetic); L-006235 (aryl-piperazine containing)
Quantified Difference	Qualitative: First reported use of trifluoromethylpyrazole and 4-methylproline in any CatK inhibitor chemotype
Conditions	Structure-based drug design and synthesis

Why This Matters

This structural novelty provides a distinct intellectual property position and offers a unique chemical tool for investigating structure-activity relationships (SAR) beyond the well-explored leucine-mimetic and basic amine scaffolds.

• [1] Martins, F.C.P., et al. Novel selective proline-based peptidomimetics for human cathepsin K inhibition. Bioorg Med Chem Lett. 2024;110:129887. View Source
• [2] Gauthier, J.Y., et al. The discovery of odanacatib (MK-0822), a selective inhibitor of cathepsin K. Bioorg Med Chem Lett. 2008;18(3):923-928. View Source
• [3] Falgueyret, J.P., et al. Lysosomotropism of basic cathepsin K inhibitors contributes to increased cellular potencies against off-target cathepsins and reduced functional selectivity. J Med Chem. 2005;48(24):7535-7543. View Source

Cathepsin K Inhibitor 7: Research Applications

Deconvoluting Cathepsin K Signaling in Osteoclasts

Researchers investigating the role of CatK in osteoclast-mediated bone matrix degradation can employ Cathepsin K inhibitor 7 at concentrations around its Ki (50 nM) to achieve near-complete target engagement without off-target cathepsin inhibition. The absolute selectivity against CatB, L, and S ensures that any observed attenuation of bone resorption—measured via collagen fragment release or pit formation assays—can be confidently attributed to CatK blockade rather than confounding activity on other cysteine proteases [1].

High-Selectivity Baseline in Biochemical Assays

Medicinal chemistry teams seeking to expand the chemical space of CatK inhibitors beyond traditional leucine-mimetic or basic amine scaffolds should evaluate Cathepsin K inhibitor 7 as a benchmark. Its rigid 4-methylproline at P2 and trifluoromethylpyrazole at P3 represent an unexplored region of the CatK inhibitor pharmacophore map [1]. Analog libraries designed around this core can be systematically compared to compound 7 for improvements in potency, metabolic stability, or pharmacokinetic properties.

Medicinal Chemistry Hit Validation and SAR

For in vivo studies in ovariectomized (OVX) rat or mouse models of postmenopausal osteoporosis, Cathepsin K inhibitor 7 provides a tool with a defined potency window that avoids the lysosomal trapping artifacts associated with ultra-potent, highly basic inhibitors [1]. Its complete lack of activity against CatB, L, and S reduces the likelihood of confounding phenotypes arising from off-target cysteine protease inhibition, thereby simplifying interpretation of bone mineral density and serum biomarker (e.g., CTX-1) data.

Benchmarking New CatK Inhibitor Candidates

Core facilities and contract research organizations conducting routine selectivity profiling of novel cysteine protease inhibitors can include Cathepsin K inhibitor 7 as a positive control for CatK-specific activity and a negative control for CatB, L, and S. This dual function streamlines assay plate design and provides a well-characterized reference point for inter-assay normalization [1].

Application

Selection Property

Validation Focus

Osteoclast CatK signaling deconvolution

High selectivity over Cat B, L, S

CatK-specific collagen degradation endpoint

Multiplexed protease profiling baseline

Clean inhibition profile without cross-protease masking

CatK signal fidelity in complex lysates

SAR studies for new CatK inhibitor series

Novel trifluoromethylpyrazole scaffold

Off-target liability assessment against Cat B, L, S

Comparator for potency-selectivity trade-off

Nanomolar-range potency with complete selectivity

Comprehensive performance landscape benchmarking

• [1] Martins, F.C.P., et al. Novel selective proline-based peptidomimetics for human cathepsin K inhibition. Bioorg Med Chem Lett. 2024;110:129887. View Source